Deciphering the anisotropic energy harvesting responses of an above room temperature molecular ferroelectric copper(ii) complex single crystal†
Materials Horizons Pub Date: 2023-11-06 DOI: 10.1039/D3MH01336G
Abstract
The mechanical/piezoelectric and/or thermal/pyroelectric energy harvesting efficiency is observed to be extremely good in multi-component ferroelectric inorganic oxides in their single-crystal form rather than in their polycrystalline counterparts (pellets and thick/thin films). However, growing such multi-component single crystals is a challenging and cost-intensive process besides the difficulty in tuning their long-range ferroic ordering and the involvement of toxic heavy elements. Instead, discrete inorganic metal complexes can be potential alternatives for which one can overcome these caveats by an appropriate design strategy. Herein, we report a biocompatible and an above room temperature (Tc > 380 K) molecular ferroelectric [Cu2(L-phe)2(bpy)2(H2O)](ClO4)2·2H2O single crystal (1) with profound anisotropic piezo- and pyro-electric responses along different unit cell axes. Energy harvesting data at room temperature reveal that the highest possibility of scavenging mechanical energy (∼30 μW m−2) is preferentially along the b-axis. This is attributed to the large spontaneous polarization (Ps = 2.5 μC cm−2) and piezoelectric coefficient (d33 = 23.5 pm V−1) observed along the b-axis, compared to those along the other two axes. The highest output voltage (7.4 V cm−2) and pyroelectric coefficient (29 μC m−2 K−1) obtained for the single-crystal device are impressively higher than those of most of the reported materials. Such a molecular anisotropic single-crystal piezo-/pyro-electric nanogenerator (SC-PENG) with excellent mechanical and thermal energy harvesting competence is reported for the first time.
Recommended Literature
- [1] Cocrystallization of axitinib with carboxylic acids: preparation, crystal structures and dissolution behavior†
- [2] Catalytic activity of reusable nickel oxide nanoparticles in the synthesis of spirooxindoles
- [3] Enhanced protein internalization and efficient endosomal escape using polyampholyte-modified liposomes and freeze concentration†
- [4] Preparation and catalytic performance of a novel highly dispersed bifunctional catalyst Pt@Fe-MCM-41†
- [5] Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†
- [6] Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†
- [7] Zwitterionic π-radical involving EDT-TTF-imidazole and F4TCNQ: redox properties and self-assembled structure by hydrogen-bonds and multiple S⋯S interactions†
- [8] The migration of acetochlor from feed to milk
- [9] Responsive copolymer–graphene oxide hybrid microspheres with enhanced drug release properties†
- [10] Notes
Journal Name：Materials Horizons
Research Products
-
CAS no.: 14941-53-8
